Cas no 5423-53-0 (3-Amino-7-chloro-1,2,4-benzotriazine)

• Product Name: 3-Amino-7-chloro-1,2,4-benzotriazine
• CAS No: 5423-53-0
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• CID: 1027998
• Update Time: 2025-05-28

3-Amino-7-chloro-1,2,4-benzotriazine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-7-chloro-1,2,4-benzotriazine
• 7-chloro-1,2,4-Benzotriazin-3-amine
• 1,2,4-BENZOTRIAZIN-3-AMINE, 7-CHLORO-

• Inchi： 1S/C7H5ClN4/c8-4-1-2-5-6(3-4)11-12-7(9)10-5/h1-3H,(H2,9,10,12)
• InChI Key： KTIMFFFWQOYBMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NN=C(N)N=2

Computed Properties

• Exact Mass: 180.02000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 64.69000
• LogP: 1.84160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 3-Amino-7-chloro-1,2,4-benzotriazine

Comprehensive Overview of 3-Amino-7-chloro-1,2,4-benzotriazine (CAS No. 5423-53-0): Properties, Applications, and Research Insights

3-Amino-7-chloro-1,2,4-benzotriazine (CAS No. 5423-53-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The compound belongs to the benzotriazine family, characterized by a fused triazine and benzene ring system. Its molecular formula, C₇H₅ClN₄, highlights the presence of functional groups such as amino and chloro substituents, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly in the synthesis of kinase inhibitors and antimicrobial agents.

The growing interest in 3-Amino-7-chloro-1,2,4-benzotriazine is reflected in its frequent appearance in scientific literature and patent filings. A key driver of this trend is the compound's versatility in medicinal chemistry, where it serves as a precursor for designing molecules with targeted biological activity. For instance, derivatives of this compound have shown promise in modulating enzyme pathways associated with inflammatory diseases and cancer. Users searching for "benzotriazine derivatives in drug development" or "CAS 5423-53-0 applications" will find this compound central to cutting-edge research. Its chloro and amino groups also make it a valuable intermediate in organic synthesis, enabling the creation of complex molecular architectures.

From a physicochemical perspective, 3-Amino-7-chloro-1,2,4-benzotriazine exhibits notable stability under standard laboratory conditions, with a melting point range of 210–215°C. Its solubility profile—moderate in polar solvents like dimethyl sulfoxide (DMSO) but limited in water—makes it suitable for controlled reactions in pharmaceutical formulations. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, a critical factor for researchers investigating "high-purity benzotriazine compounds." The compound's spectral data (e.g., IR and MS) are well-documented, aiding in its identification and quality control.

In the context of green chemistry, 3-Amino-7-chloro-1,2,4-benzotriazine has been studied for its potential in sustainable synthesis routes. Recent publications highlight its use in catalytic reactions that minimize waste generation, aligning with the industry's shift toward eco-friendly methodologies. Queries like "benign synthesis of heterocycles" often cite this compound as an example of optimizing atom economy. Additionally, computational studies leveraging AI-driven molecular modeling have predicted its interactions with biological targets, further expanding its utility in rational drug design.

The commercial availability of 3-Amino-7-chloro-1,2,4-benzotriazine (CAS No. 5423-53-0) through specialty chemical suppliers has facilitated its adoption in both academic and industrial settings. Suppliers typically provide technical data sheets detailing storage recommendations (e.g., protection from light and moisture) and handling precautions, addressing common search terms like "safe handling of benzotriazine compounds." As regulatory frameworks evolve, compliance with REACH and other global standards ensures its accessibility for legitimate research purposes.

Looking ahead, the compound's role in emerging therapeutic areas—such as neurodegenerative disease research—is under investigation. Its mechanism of action in inhibiting specific protein-protein interactions has sparked interest, particularly among users searching for "small molecule modulators of protein targets." Collaborative efforts between chemists and biologists are expected to unlock further applications, solidifying 3-Amino-7-chloro-1,2,4-benzotriazine as a cornerstone in modern chemical innovation.